N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide
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Overview
Description
Synthesis Analysis
"N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide" can be synthesized through various methods, including the cyclocoupling reaction of β-naphthol, propargyl alcohols, and isocyanide in the presence of Lewis acids like ZnI2 and FeCl3. This process involves the formation of aryl-zinc (II) σ-bond and its α-addition to isocyanide (Nizami & Hua, 2018).
Molecular Structure Analysis
The molecular structure of "N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide" and related compounds has been extensively studied. For instance, the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives, including a naphthalen-1yl variant, were performed. These compounds were characterized by elemental analyses, IR and 1H-NMR spectroscopy, and for one compound, a single crystal X-ray diffraction study was conducted, revealing its molecular conformation and crystal structure (Özer et al., 2009).
Chemical Reactions and Properties
The chemical reactivity and properties of "N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide" can be understood through the synthesis and pharmacological activity study of similar N,N-disubstituted 1-amino-2-phenyl-3H,12H-naphtho[1,2-b]pyrano[2,3-d]pyran-3-ones, which exhibited antiarrhythmic and analgesic activities. These compounds were synthesized by reacting phenylchloroketene with a series of N,N-disubstituted 3-aminomethylene-2,3-dihydro-4H-naphtho[1,2-b]pyran-4-ones (Longobardi et al., 1996).
Physical Properties Analysis
The physical properties of related compounds, such as N-1-Naphthyl-3-oxobutanamide, have been explored through their reaction with arylidinecyanothioacetamide, leading to the formation of various derivatives. These reactions showcase the compound's versatility in synthesizing a wide range of heterocyclic compounds with distinct physical properties (Hussein et al., 2009).
Chemical Properties Analysis
The chemical properties of "N-1-naphthyl-4-phenyltetrahydro-2H-pyran-4-carboxamide" are closely related to its synthesis and structure. For example, the synthesis of naphtho[1,8-bc]pyran derivatives through rhodium-catalyzed oxidative coupling demonstrates the compound's potential for forming polycyclic compounds via regioselective C-H bond cleavage, highlighting its chemical reactivity and the influence of its structure on its chemical properties (Mochida et al., 2010).
properties
IUPAC Name |
N-naphthalen-1-yl-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO2/c24-21(23-20-12-6-8-17-7-4-5-11-19(17)20)22(13-15-25-16-14-22)18-9-2-1-3-10-18/h1-12H,13-16H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFIWIXZWGAKSQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CC=C2)C(=O)NC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(naphthalen-1-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide |
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